[Hydroxy(phenyl)methyl]phosphonic acid

• Molecular Formula: C7H9O4P
• Molecular Weight: 188.12 g/mol
• IUPAC Name: [hydroxy(phenyl)methyl]phosphonic acid
• InChI: InChI=1S/C7H9O4P/c8-7(12(9,10)11)6-4-2-1-3-5-6/h1-5,7-8H,(H2,9,10,11)
• InChI Key: YLVXPXINUWURSG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(O)P(=O)(O)O

Description

[Hydroxy(phenyl)methyl]phosphonic acid is a useful research compound. Its molecular formula is C7H9O4P and its molecular weight is 188.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4 (0.15 g, 0.69 mmol, 1 eq) was dissolved in dry DCM (5 mL). TMSBr (0.77 mL, 5.52 mmol, 8 eq) was added to the solution under an inert atmosphere. The reaction was stirred for 20 h at room temperature. The solvent was then evaporated, and MeOH (5 mL) was added to the reaction mixture and stirred for 1 h. The solvent was evaporated and the crude product was dissolved in water (5 mL), filtered and freeze dried, yielding 6 as a white powder (130 mg, 70%). 1H NMR (400 MHz, D2O) δ 7.52-7.31 (m, 5H), 4.99 (d, J=12.3 Hz, 1H). 13C NMR (101 MHz, D2O) δ 137.45, 128.78 (d, JC-P=2.3 Hz), 128.52 (d, JC-P=2.9 Hz), 127.39 (d, JC-P=5.7 Hz), 71.02 (d, JC-P=158.3 Hz). 31P NMR (162 MHz D2O) δ 20.98 (s). ESIMS calculated for C-7H9O4PNa [M+Na]+211.01, found: 211.02; mp 160-162° C.